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Compound of Interest

Compound Name: L-Glutamine-15N2

Cat. No.: B1357193 Get Quote

Essential Safety and Handling Guide for L-
Glutamine-15N2
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, use, and

disposal of L-Glutamine-15N2. The following procedures are designed to ensure the safety of

laboratory personnel and the integrity of experimental outcomes.

Personal Protective Equipment (PPE)
While L-Glutamine-15N2 is not classified as a hazardous substance, adherence to standard

laboratory safety protocols is essential to minimize exposure and prevent contamination. The

primary risks associated with handling the powdered form are inhalation of dust and contact

with skin and eyes.

Recommended PPE for Handling L-Glutamine-15N2:
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Glasses or Goggles

Must be worn at all times in the

laboratory to protect against

accidental splashes or

airborne particles. Safety

glasses should have side

shields. Goggles provide a

higher level of protection

against dust.[1]

Hand Protection Disposable Nitrile Gloves

Standard laboratory gloves are

sufficient for handling this

compound. Gloves should be

inspected for tears or holes

before use and changed

regularly, especially if they

become contaminated.

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect clothing and

skin from potential spills.

Respiratory Protection Not generally required

Under normal handling

conditions with adequate

ventilation, respiratory

protection is not necessary. If

there is a risk of significant

dust generation, a dust mask

(e.g., N95) may be used as a

precautionary measure.[1]

Operational Plan: Handling and Storage
Proper handling and storage are crucial for maintaining the quality of L-Glutamine-15N2 and

ensuring the safety of laboratory personnel.

General Handling Precautions:
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Work in a well-ventilated area. A chemical fume hood is recommended when weighing and

handling the powder to minimize dust inhalation.

Avoid generating dust.

Keep containers tightly closed when not in use.

Wash hands thoroughly after handling.

Storage Conditions:
Parameter Recommendation Rationale

Temperature Room Temperature
L-Glutamine-15N2 is stable at

ambient temperatures.[2][3]

Light Protect from Light

Store in an opaque container

or in a dark location to prevent

potential degradation.[2][3]

Moisture Keep in a Dry Place

The compound is soluble in

water, so it should be

protected from moisture to

prevent clumping and

degradation.[1][2][3]

Experimental Protocol: Weighing and Preparing a
Solution
This protocol outlines the steps for accurately weighing L-Glutamine-15N2 powder and

preparing a stock solution.

Materials:

L-Glutamine-15N2 powder

Spatula

Weighing paper or boat
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Analytical balance

Appropriate solvent (e.g., sterile deionized water)

Volumetric flask

Personal Protective Equipment (as specified in Section 1)

Procedure:

Preparation: Don the appropriate PPE (lab coat, gloves, safety glasses). Ensure the

analytical balance is clean, calibrated, and level.

Taring the Balance: Place a clean, dry weighing paper or boat on the balance pan and press

the "tare" or "zero" button.

Weighing the Powder:

In a chemical fume hood or designated powder handling area, carefully use a clean

spatula to transfer the desired amount of L-Glutamine-15N2 powder onto the weighing

paper/boat on the balance.

Avoid sudden movements to prevent creating airborne dust.

Once the target weight is achieved, record the exact mass.

Transferring the Powder:

Carefully remove the weighing paper/boat from the balance.

Gently tap or use a clean spatula to transfer the powder into a labeled volumetric flask.

Dissolving the Powder:

Add a portion of the desired solvent to the volumetric flask.

Swirl the flask gently to dissolve the powder completely.

Once dissolved, add the remaining solvent to the calibration mark.
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Cap the flask and invert it several times to ensure a homogenous solution.

Storage of the Solution: Store the prepared solution as required for your experimental needs.

Aqueous solutions of L-Glutamine can be stored frozen for greater stability.

Disposal Plan
As L-Glutamine-15N2 is a stable, non-radioactive, and non-hazardous compound, its disposal

does not typically require special procedures beyond standard laboratory chemical waste

management.

Disposal Guidelines:

Waste Type Disposal Method

Unused Solid L-Glutamine-15N2

Dispose of as solid chemical waste in

accordance with your institution's and local

regulations.

Aqueous Solutions of L-Glutamine-15N2

Dispose of as liquid chemical waste in

accordance with your institution's and local

regulations. Do not pour down the drain unless

permitted by your institution's environmental

health and safety office.

Contaminated Labware (e.g., gloves, weighing

paper, pipette tips)

Dispose of in the appropriate solid waste stream

for chemically contaminated items.

Always consult your institution's specific waste disposal guidelines.

Safe Handling Workflow
The following diagram illustrates the logical workflow for safely handling L-Glutamine-15N2 in

a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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